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Compound of Interest

Compound Name: 3,3,3-Trifluoropropionyl chloride

Cat. No.: B1304128 Get Quote

Essential Safety and Handling Guide for 3,3,3-
Trifluoropropionyl Chloride
This guide provides critical safety, operational, and disposal protocols for handling 3,3,3-
Trifluoropropionyl chloride (CAS No. 41463-83-6). Adherence to these procedures is vital for

ensuring the safety of laboratory personnel and the integrity of research. This chemical is

corrosive and reacts violently with water, necessitating stringent handling measures.

Hazard Identification and Classification
3,3,3-Trifluoropropionyl chloride is a hazardous substance that can cause severe skin burns,

serious eye damage, and respiratory irritation.[1] It is also a lachrymator, meaning it can cause

tearing, and it reacts violently with water.[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1]

Serious Eye

Damage/Irritation
GHS05 Danger

H318: Causes serious

eye damage.[1]

Specific Target Organ

Toxicity
GHS07 Danger

H335: May cause

respiratory irritation.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent exposure. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.

PPE Category Specification Rationale

Respiratory

In case of inadequate

ventilation, use a NIOSH-

approved respirator with

appropriate cartridges for acid

gases and organic vapors.[1] A

full-face respirator offers

additional eye and face

protection.

Protects against inhalation of

corrosive and irritating vapors

and mists.[1]

Hand Protection

Wear protective gloves.[1]

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile or

neoprene) is recommended.

Provides a robust barrier

against skin contact and

absorption. Double-gloving

minimizes risk if the outer

glove is breached.

Eye & Face

Chemical safety goggles in

combination with a full-face

shield are required.[1]

Protects eyes and face from

splashes of the corrosive

liquid.[1] Standard safety

glasses are not sufficient.

Skin & Body

Wear a chemical-resistant

apron or lab coat over

personal clothing.[1] Ensure

complete coverage, including

long sleeves and closed-toe

shoes (safety shoes

recommended).[1]

Protects the body and

personal clothing from

contamination and chemical

burns.[1]
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A systematic approach to handling 3,3,3-Trifluoropropionyl chloride is critical to prevent

contamination and exposure.

1. Preparation and Engineering Controls:

All work must be conducted in a designated area within a properly functioning chemical fume

hood to control vapor exposure.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been tested.[1]

Keep the container tightly closed when not in use and store it in a cool, dry, well-ventilated

area, away from moisture and incompatible materials.[1][2]

Use only non-sparking tools to prevent ignition sources.[1]

2. Donning PPE:

A structured approach to putting on PPE is crucial to avoid contamination.

Gown/Lab Coat: Put on the lab coat or gown, ensuring it is securely fastened.

Respiratory Protection: If required, don the respirator and perform a seal check.

Eye and Face Protection: Put on safety goggles, followed by a face shield.

Gloves: Don the first pair of gloves. Then, don the second pair, ensuring the cuffs are pulled

over the sleeves of the lab coat.

3. Handling and Usage:

Weighing and Transfer: Carefully weigh or measure the required amount of the chemical

within the fume hood. Handle the substance in a manner that minimizes the formation of

aerosols.

Reaction Setup: When adding to a reaction, do so slowly and in a controlled manner. Be

aware that it reacts violently with water and other protic solvents.[1][2]
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Moisture Sensitivity: As the chemical is moisture-sensitive, handle it under an inert

atmosphere (e.g., nitrogen or argon) if the procedure requires anhydrous conditions.[1]

4. Doffing PPE:

To prevent cross-contamination, remove PPE before leaving the work area.

Outer Gloves: Remove the outer pair of gloves first.

Gown/Lab Coat: Remove the gown or lab coat by rolling it inside-out.

Eye and Face Protection: Remove the face shield and goggles.

Inner Gloves: Remove the inner pair of gloves.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[1]

Disposal Plan
Proper disposal of 3,3,3-Trifluoropropionyl chloride and associated waste is critical to

prevent environmental contamination and ensure safety.

1. Waste Segregation:

Unused Chemical: Any unused or excess 3,3,3-Trifluoropropionyl chloride must be

disposed of as hazardous waste. Do not attempt to neutralize it without a specific, validated

protocol.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, pipette tips, and paper towels, must be collected in a designated hazardous

waste container.[3]

Liquid Waste: Collect unused solutions and reaction residues in a clearly labeled, sealed,

and compatible hazardous waste container. Do not mix with incompatible waste streams.

2. Container Disposal:
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Empty containers are also considered hazardous waste as they may contain chemical

residue.[1]

Triple-rinse the empty container with a suitable organic solvent (e.g., acetone or methylene

chloride) in a fume hood.

Collect the rinsate as hazardous waste.

Follow your institution's specific guidelines for the disposal of decontaminated containers.

3. Waste Pickup:

Store all hazardous waste in a designated satellite accumulation area.

Ensure all waste containers are properly labeled with the chemical name and associated

hazards.

Arrange for pickup by your institution's environmental health and safety department.

Emergency Procedures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.
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Emergency Situation Immediate Action

Spill

Evacuate unnecessary personnel from the area.

[1] Wearing full PPE, absorb the spill with an

inert, dry material (e.g., sand or earth) and place

it in a sealed container for hazardous waste

disposal.[2][4] Do not use water.[2] Ventilate the

area thoroughly.

Skin Contact

Immediately remove all contaminated clothing.

[1] Rinse the affected skin area with copious

amounts of water for at least 15 minutes, using

a safety shower if necessary.[1] Seek immediate

medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[1] Remove contact lenses if present and easy

to do so. Continue rinsing.[1] Seek immediate

medical attention.[1]

Inhalation

Move the affected person to fresh air and keep

them comfortable for breathing.[1] If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][5]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[1]

Quantitative Data Summary
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Property Value

CAS Number 41463-83-6[1]

Molecular Formula C₃H₂ClF₃O[1][6]

Molecular Weight 146.50 g/mol [6]

Physical State Solid

NFPA Health Hazard
3 - Short exposure could cause serious

temporary or residual injury.[1]

NFPA Fire Hazard 0 - Materials that will not burn.[1]

Safe Handling Workflow
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1. Preparation Phase 2. PPE Donning

3. Chemical Handling (in Fume Hood)

4. Waste Management & Cleanup

5. PPE Doffing

6. Final Step

Verify Fume Hood
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Check Eyewash/
Safety Shower

Gather Materials
& Chemical

Don Double Gloves

Don Lab Coat

Don Respirator
(if required)

Don Goggles
& Face Shield

Weigh/Measure
Chemical

Proceed to Handling

Perform Procedure

Close Container
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(Solid, Liquid, Sharps)
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Label Hazardous
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Clean Work Area

Remove Outer Gloves
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Remove Gown/Coat

Remove Face/Eye
Protection

Remove Inner Gloves

Wash Hands
Thoroughly

Final Safety Step

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,3,3-Trifluoropropionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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